Cas no 848369-69-7 (2-Chloro-5-(4-Methylpiperazin-1-Yl)SulfonylAniline)

• Product Name: 2-Chloro-5-(4-Methylpiperazin-1-Yl)SulfonylAniline
• CAS No: 848369-69-7
• MF: C₁₁H₁₆ClN₃O₂S
• MW: 289.781640052795
• MDL: MFCD07323301
• CID: 1072362
• PubChem ID: 4962772
• Update Time: 2025-04-20

2-Chloro-5-(4-Methylpiperazin-1-Yl)SulfonylAniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-[(4-methyl-1-piperazinyl)sulfonyl]-aniline
• CS-0234238
• 2-Chloro-5-((4-methylpiperazin-1-yl)sulfonyl)aniline
• EN300-13992
• 2-chloro-5-(4-methylpiperazin-1-yl)sulfonylaniline
• AKOS008049019
• SR-01000072820-1
• Z94598646
• 848369-69-7
• SR-01000072820
• 2-chloro-5-[(4-methylpiperazin-1-yl)sulfonyl]aniline
• MFCD07323301
• G43034
• 2-Chloro-5-(4-Methylpiperazin-1-Yl)SulfonylAniline

• MDL： MFCD07323301
• Inchi： 1S/C11H16ClN3O2S/c1-14-4-6-15(7-5-14)18(16,17)9-2-3-10(12)11(13)8-9/h2-3,8H,4-7,13H2,1H3
• InChI Key： FHORSCVYNQWSDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 289.0651756g/mol
• Monoisotopic Mass: 289.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides